Cas no 1804382-24-8 (3,5-Bis(trifluoromethyl)-2-methylbenzaldehyde)

• Product Name: 3,5-Bis(trifluoromethyl)-2-methylbenzaldehyde
• CAS No: 1804382-24-8
• MF: C₁₀H₆F₆O
• MW: 256.144464015961
• CID: 5008796
• Update Time: 2025-06-23

3,5-Bis(trifluoromethyl)-2-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-2-methylbenzaldehyde

• Inchi： 1S/C10H6F6O/c1-5-6(4-17)2-7(9(11,12)13)3-8(5)10(14,15)16/h2-4H,1H3
• InChI Key： FHXOAMLJUDXPJG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=O)C=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 282
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 3,5-Bis(trifluoromethyl)-2-methylbenzaldehyde

3,5-Bis(trifluoromethyl)-2-methylbenzaldehyde (CAS No. 1804382-24-8)

3,5-Bis(trifluoromethyl)-2-methylbenzaldehyde, also known by its CAS registry number CAS No. 1804382-24-8, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with two trifluoromethyl groups at the 3 and 5 positions and a methyl group at the 2 position, along with an aldehyde functional group at the para position relative to the methyl group.

The synthesis of 3,5-Bis(trifluoromethyl)-2-methylbenzaldehyde typically involves multi-step organic reactions, often utilizing directed metallation strategies or Friedel-Crafts acylation followed by oxidation to introduce the aldehyde group. The presence of trifluoromethyl groups imparts unique electronic and steric properties to the molecule, making it valuable in applications where high stability, reactivity, or selectivity is required.

Recent studies have highlighted the potential of 3,5-Bis(trifluoromethyl)-2-methylbenzaldehyde in the field of material science, particularly in the development of advanced polymers and coatings. The compound's ability to undergo various cross-coupling reactions has made it a valuable building block for constructing complex organic frameworks. For instance, researchers have explored its use in Suzuki-Miyaura coupling reactions to synthesize biaryl compounds with enhanced thermal stability and electronic properties.

In addition to its role as a synthetic intermediate, 3,5-Bis(trifluoromethyl)-2-methylbenzaldehyde has shown promise in drug discovery efforts. Its structure provides a platform for exploring novel bioactive molecules due to the trifluoromethyl groups' ability to modulate pharmacokinetic properties such as solubility and metabolic stability. Recent studies have demonstrated its utility in generating lead compounds for anti-cancer drug development.

The compound's physical properties are also noteworthy. It exhibits a high melting point due to the strong electron-withdrawing effects of the trifluoromethyl groups and the aldehyde functional group. This property makes it suitable for applications requiring thermal stability, such as in high-performance adhesives or specialty resins.

From an environmental perspective, understanding the degradation pathways of 3,5-Bis(trifluoromethyl)-2-methylbenzaldehyde is crucial for assessing its environmental impact. Recent research has focused on its biodegradation under aerobic conditions, revealing that while it is relatively stable under ambient conditions, it can undergo microbial transformation under specific environmental conditions.

In conclusion, 3,5-Bis(trifluoromethyl)-2-methylbenzaldehyde, with its unique structure and versatile reactivity, continues to be a subject of intense research interest across multiple disciplines. Its applications span from materials science to pharmaceuticals, underscoring its importance as a key intermediate in modern organic synthesis.